Cas no 2228607-15-4 (6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline)
6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline
- 2228607-15-4
- 6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline
- EN300-1734267
-
- Inchi: 1S/C9H12F2N2O/c1-13(2)9-6(5-14-12)3-4-7(10)8(9)11/h3-4H,5,12H2,1-2H3
- InChI Key: SGEMQQNMHQWFLV-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(CON)=C1N(C)C)F
Computed Properties
- Exact Mass: 202.09176933g/mol
- Monoisotopic Mass: 202.09176933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.5Ų
6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734267-0.05g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1734267-0.1g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1734267-0.25g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1734267-0.5g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1734267-1.0g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 1g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1734267-2.5g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1734267-5.0g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 5g |
$3687.0 | 2023-06-04 | ||
| Enamine | EN300-1734267-10.0g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 10g |
$5467.0 | 2023-06-04 | ||
| Enamine | EN300-1734267-1g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1734267-5g |
6-[(aminooxy)methyl]-2,3-difluoro-N,N-dimethylaniline |
2228607-15-4 | 5g |
$3687.0 | 2023-09-20 |
6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline
Introduction to 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline (CAS No: 2228607-15-4)
6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline, identified by the CAS number 2228607-15-4, is a fluorinated aromatic amine derivative with significant potential in the field of pharmaceutical chemistry. This compound features a unique structural motif comprising an aminoxy-substituted methyl group attached to a difluorinated aniline backbone, which endows it with distinct electronic and steric properties. The presence of fluorine atoms at the 2 and 3 positions of the benzene ring enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug design.
The aminooxy functional group in this molecule serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through reductive amination or coupling reactions. This feature is particularly useful in medicinal chemistry, where such intermediates can be readily transformed into bioactive molecules targeting various disease pathways. The N,N-dimethylaniline moiety contributes to the compound's basicity and solubility characteristics, which are critical factors in drug formulation and pharmacokinetic behavior.
Recent advancements in computational chemistry and molecular modeling have highlighted the structural flexibility of 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline, suggesting its suitability as a hit compound in high-throughput screening (HTS) campaigns. Studies indicate that fluorinated anilines exhibit enhanced binding affinity to certain enzyme targets, including kinases and transcription factors, due to the strong π-stacking interactions facilitated by the aromatic system. The difluoro substitution pattern further modulates these interactions by introducing electron-withdrawing effects, which can fine-tune the pharmacophoric properties of the molecule.
In the context of modern drug discovery, 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline has been explored as a precursor for developing novel therapeutic agents. For instance, researchers have investigated its potential in designing small-molecule inhibitors for cancer-related targets. The fluorine atoms' ability to influence metabolic pathways has been leveraged to create derivatives with prolonged half-lives and improved bioavailability. Additionally, the aminooxy group has been utilized to construct peptidomimetics, expanding the compound's utility beyond traditional small-molecule drug design.
The synthesis of 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic aromatic substitution (SNAr) on a pre-functionalized difluorobenzene derivative followed by protection-deprotection strategies to install the aminooxy functionality. Recent synthetic methodologies have focused on improving yields and reducing side reactions through catalytic approaches, such as transition-metal-catalyzed cross-coupling reactions. These advancements underscore the growing interest in fluorinated heterocycles as privileged scaffolds in medicinal chemistry.
From a mechanistic standpoint, 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline exhibits interesting reactivity patterns that make it a compelling candidate for further investigation. The aminoxy group can participate in intramolecular cyclization reactions under specific conditions, leading to fused heterocyclic systems. Such structural motifs are often found in biologically active compounds and may contribute to the pharmacological profile of derivatives derived from this scaffold. Moreover, computational studies have suggested that the electron-deficient nature of the difluoro substituents enhances electrophilic aromatic substitution reactions, allowing for further derivatization at other positions on the aromatic ring.
The pharmaceutical relevance of 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline has been further supported by experimental evidence from preclinical studies. In vitro assays have demonstrated its interaction with various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. While these preliminary findings are promising, additional research is needed to fully elucidate its therapeutic potential and safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.
The future direction of research on 6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline may involve exploring its role in modulating protein-protein interactions (PPIs), which are increasingly recognized as key targets for drug intervention. The combination of fluorine substitution and polar functional groups like the aminooxy moiety makes this compound well-suited for disrupting aberrant PPI networks associated with diseases such as cancer and neurodegeneration. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields and purity standards.
In conclusion,6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline (CAS No: 2228607-15-4) represents a structurally intriguing compound with broad applicability in pharmaceutical research. Its unique combination of fluorinated aromaticity and versatile functional groups positions it as a valuable building block for developing next-generation therapeutics. As our understanding of molecular interactions advances,this compound will continue to inspire innovative approaches in drug discovery,offering new hope for addressing unmet medical needs.
2228607-15-4 (6-(aminooxy)methyl-2,3-difluoro-N,N-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)